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1-Pentylbenzene 1-Pentylbenzene N-Pentyl benzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. N-Pentyl benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-pentyl benzene is primarily located in the membrane (predicted from logP). N-Pentyl benzene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, N-pentyl benzene can be found in lovage and wild celery. This makes N-pentyl benzene a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 538-68-1
VCID: VC0043098
InChI: InChI=1S/C11H16/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,2-3,5,8H2,1H3
SMILES: CCCCCC1=CC=CC=C1
Molecular Formula: C11H16
Molecular Weight: 148.24 g/mol

1-Pentylbenzene

CAS No.: 538-68-1

Reference Standards

VCID: VC0043098

Molecular Formula: C11H16

Molecular Weight: 148.24 g/mol

1-Pentylbenzene - 538-68-1

CAS No. 538-68-1
Product Name 1-Pentylbenzene
Molecular Formula C11H16
Molecular Weight 148.24 g/mol
IUPAC Name pentylbenzene
Standard InChI InChI=1S/C11H16/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,2-3,5,8H2,1H3
Standard InChIKey PWATWSYOIIXYMA-UHFFFAOYSA-N
SMILES CCCCCC1=CC=CC=C1
Canonical SMILES CCCCCC1=CC=CC=C1
Description N-Pentyl benzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. N-Pentyl benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-pentyl benzene is primarily located in the membrane (predicted from logP). N-Pentyl benzene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, N-pentyl benzene can be found in lovage and wild celery. This makes N-pentyl benzene a potential biomarker for the consumption of these food products.
Synonyms 1-Phenyl-n-pentane; 1-Phenylpentane; Amylbenzene; NSC 73982; ; Pentylbenzene; n-Amylbenzene; n-Pentylbenzene
PubChem Compound 10864
Last Modified Nov 11 2021
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